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Compound of Interest

Compound Name: Spiro[4.5]decane-7,9-dione

Cat. No.: B1587658

An In-depth Technical Guide to
Spiro[4.5]decane-7,9-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spiro[4.5]decane-7,9-dione, a unique spirocyclic compound, is emerging as a molecule of
interest in medicinal chemistry and drug discovery. Its rigid, three-dimensional structure
provides a valuable scaffold for the design of novel therapeutics. This technical guide provides
a comprehensive overview of the known physical and chemical properties of
Spiro[4.5]decane-7,9-dione, detailed experimental protocols for its synthesis, and an
exploration of its potential biological activities, particularly in the context of glioma research and
as a potential modulator of the hypoxia-inducible factor (HIF) signaling pathway.

Core Properties of Spiro[4.5]decane-7,9-dione

Spiro[4.5]decane-7,9-dione is a bicyclic organic compound with a central spiro atom
connecting a cyclopentane ring and a cyclohexane-1,3-dione ring. Its chemical formula is
C10H140:2.

Physical Properties
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Precise experimental data for some physical properties of Spiro[4.5]decane-7,9-dione are not
readily available in the public domain. The following table summarizes available data, including
identifier information and predicted values where experimental data is absent. It is noted to
appear as an off-white solid.[1]

Property Value Source
Molecular Formula C10H1402 --INVALID-LINK--[2]
Molecular Weight 166.22 g/mol --INVALID-LINK--[2]
CAS Number 82683-51-0 --INVALID-LINK--[2]
Appearance Off-white solid --INVALID-LINK--[1]
Melting Point N/A LookChem[3]
Boiling Point 3140? at 760 mmHg LookChem[3][4]
(Predicted)
Density 1.1 g/cm3 (Predicted) LookChem([3][4]
Flash Point 117.5°C (Predicted) LookChem[3][4]
Refractive Index 1.5 (Predicted) LookChem([3]
Storage Temperature ::;/om Temperature, Sealed in Sigma-Aldrich

Chemical Properties and Reactivity

Spiro[4.5]decane-7,9-dione is a cyclic 1,3-diketone. The presence of two carbonyl groups and
the spirocyclic scaffold dictates its chemical reactivity. It is incompatible with acids, bases,
oxidizing agents, and reducing agents.[1] Hazardous decomposition products include carbon
monoxide and carbon dioxide.[1]

Spectroscopic Characterization

Experimental spectroscopic data for Spiro[4.5]decane-7,9-dione is not widely published.
However, based on its structure, the following spectral characteristics can be anticipated:
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e 1H NMR: The proton NMR spectrum is expected to show complex multiplets for the
methylene protons of the cyclopentane and cyclohexane rings. The protons on the carbon
atoms adjacent to the carbonyl groups would be deshielded and appear at a lower field.

e 13C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbons
in the downfield region (typically 190-220 ppm). The spiro carbon atom would also have a
characteristic chemical shift. The remaining aliphatic carbons of the two rings would appear
in the upfield region.

« Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong absorption band
corresponding to the C=0 stretching vibration of the ketone groups, typically in the range of
1700-1740 cm1, The spectrum will also show C-H stretching and bending vibrations for the
aliphatic rings.

o Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M+) at m/z
= 166. The fragmentation pattern would likely involve cleavage of the rings, with
characteristic losses of CO and hydrocarbon fragments.

Experimental Protocols
Synthesis of Spiro[4.5]decane-7,9-dione

A common synthetic route to Spiro[4.5]decane-7,9-dione involves the reaction of 1-
cyclopentylidene-2-propanone with diethyl malonate.[5]

Materials:

1-Cyclopentylidene-2-propanone

» Diethyl malonate

e Sodium metal

o Methanol

e Barium hydroxide

« Dilute hydrochloric acid
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o Water
Procedure:[2]

e A solution of sodium methoxide is prepared by dissolving sodium metal (0.25 g, 11 mmol) in
methanol (3 mL).

o A mixture of 1-cyclopentylidene-2-propanone (1 g, 9.4 mmol) and diethyl malonate (1.75 g,
11 mmol) is slowly added dropwise to the sodium methoxide solution.[2]

e The reaction mixture is heated under reflux for 2 hours.[2]

e A hot solution of barium hydroxide (11.23 g, 73 mmol) in 100 mL of water is then added to
the reaction mixture.[2]

e The mixture is refluxed for an additional 24 hours.[2]

 After cooling, the reaction is neutralized to pH 6 with dilute hydrochloric acid and filtered
while hot.[2]

e The filtrate is cooled, and then acidified to pH 1 with dilute hydrochloric acid.[2]

e The acidified solution is refluxed for 15 minutes, filtered while hot, and then allowed to cool.

[2]

e The precipitated solid is collected by filtration, washed with water, and dried to yield
Spiro[4.5]decane-7,9-dione.[2]
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Caption: Synthetic workflow for Spiro[4.5]decane-7,9-dione.
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Biological Activity and Potential Applications

While extensive biological studies on Spiro[4.5]decane-7,9-dione are limited, preliminary
research and the activity of structurally related compounds suggest potential therapeutic
applications.

Glioma Research

Spiro[4.5]decane-7,9-dione has been identified as a compound that can be used in the study
of glioma tumors.[2] The exact mechanism of its action in this context is not yet fully elucidated.
However, the unique spirocyclic structure may allow it to interact with specific targets within
glioma cells, potentially influencing their growth and proliferation.

Inhibition of HIF Prolyl Hydroxylases (PHDSs)

Derivatives of spiro[4.5]decanone have been investigated as inhibitors of hypoxia-inducible
factor (HIF) prolyl hydroxylases (PHDSs).[4][5] PHDs are key enzymes in the HIF signaling
pathway, which plays a crucial role in cellular response to low oxygen levels (hypoxia). Under
normal oxygen conditions, PHDs hydroxylate the alpha subunit of HIF, leading to its
degradation. By inhibiting PHDs, compounds with a spiro[4.5]decanone core can stabilize HIF-
a, leading to the activation of downstream genes involved in processes like erythropoiesis and
angiogenesis. This makes PHD inhibitors promising therapeutic agents for conditions such as

anemia.

The following diagram illustrates the canonical HIF signaling pathway and the potential point of
intervention for spiro[4.5]decanone derivatives.
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Caption: The HIF signaling pathway and inhibition by spiro compounds.

Conclusion
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Spiro[4.5]decane-7,9-dione represents a promising scaffold for the development of new
therapeutic agents. Its synthesis is well-documented, and its potential role in modulating the
HIF pathway and in glioma research warrants further investigation. This technical guide
provides a foundational understanding of its properties and synthesis, which will be valuable for
researchers and drug development professionals working in these areas. Further studies are
needed to fully elucidate its biological mechanisms of action and to explore its full therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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